Cas no 1803607-95-5 (5-fluoro-4-nitro-1-phenyl-1H-pyrazole)

5-Fluoro-4-nitro-1-phenyl-1H-pyrazole is a fluorinated nitro-substituted pyrazole derivative, notable for its versatile reactivity and utility in organic synthesis. The presence of both fluorine and nitro groups on the pyrazole scaffold enhances its electrophilic character, making it a valuable intermediate for nucleophilic substitution reactions and further functionalization. The phenyl group at the 1-position contributes to stability and influences steric and electronic properties, facilitating applications in medicinal chemistry and agrochemical research. This compound is particularly useful in the development of heterocyclic frameworks, offering precise control over molecular design. Its well-defined structure and synthetic flexibility make it a preferred choice for researchers exploring novel bioactive compounds.
5-fluoro-4-nitro-1-phenyl-1H-pyrazole structure
1803607-95-5 structure
Product Name:5-fluoro-4-nitro-1-phenyl-1H-pyrazole
CAS No:1803607-95-5
MF:
MW:
MDL:MFCD28505904
CID:4617970
PubChem ID:122199360
Update Time:2025-05-24

5-fluoro-4-nitro-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-4-nitro-1-phenyl-1H-pyrazole
    • MDL: MFCD28505904

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Additional information on 5-fluoro-4-nitro-1-phenyl-1H-pyrazole

Recent Advances in the Study of 5-Fluoro-4-nitro-1-phenyl-1H-pyrazole (CAS: 1803607-95-5) in Chemical Biology and Pharmaceutical Research

The compound 5-fluoro-4-nitro-1-phenyl-1H-pyrazole (CAS: 1803607-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel inhibitors targeting key enzymes involved in various disease pathways.

A study published in the Journal of Medicinal Chemistry in 2023 demonstrated the efficient synthesis of 5-fluoro-4-nitro-1-phenyl-1H-pyrazole via a multi-step reaction pathway, optimizing yield and purity for pharmaceutical applications. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. Furthermore, computational modeling studies revealed its favorable binding affinity for several kinase targets, suggesting potential applications in oncology and inflammatory diseases.

In terms of biological activity, recent in vitro assays have shown that 5-fluoro-4-nitro-1-phenyl-1H-pyrazole exhibits promising inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. A 2024 study in Bioorganic Chemistry reported its selective inhibition of protein kinase C (PKC) isoforms, particularly PKC-θ, which plays a crucial role in T-cell activation and autoimmune disorders. These findings position the compound as a potential lead for developing immunomodulatory therapies.

The pharmacological profile of 5-fluoro-4-nitro-1-phenyl-1H-pyrazole has been further elucidated through recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Data presented at the 2024 American Chemical Society National Meeting indicated favorable metabolic stability and moderate blood-brain barrier permeability, suggesting potential applications in both peripheral and central nervous system disorders. However, researchers noted the need for structural optimization to improve aqueous solubility and reduce potential hepatotoxicity observed in preclinical models.

Emerging research has also explored the compound's utility as a chemical probe for studying biological systems. A 2024 publication in Chemical Science detailed its use as a fluorescent tag for tracking intracellular protein interactions, leveraging the nitro group's unique photophysical properties. This application opens new avenues for real-time visualization of cellular processes and drug-target engagement studies.

In conclusion, 5-fluoro-4-nitro-1-phenyl-1H-pyrazole (CAS: 1803607-95-5) represents a promising multifunctional compound with diverse applications in drug discovery and chemical biology. While current research demonstrates its potential as both a therapeutic agent and research tool, further studies are needed to fully exploit its capabilities and address existing limitations. The compound's unique chemical properties continue to inspire innovative research across multiple disciplines within the pharmaceutical sciences.

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